3-Cyclopropoxy-5-ethyl-2-nitropyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-ethyl-2-nitropyridine
• InChI: InChI=1S/C10H12N2O3/c1-2-7-5-9(15-8-3-4-8)10(11-6-7)12(13)14/h5-6,8H,2-4H2,1H3
• InChI Key: ZGOGUCDXPZSMBR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(N=C1)[N+](=O)[O-])OC2CC2

Description

3-Cyclopropoxy-5-ethyl-2-nitropyridine is a nitropyridine derivative characterized by a pyridine ring substituted with a nitro group (-NO₂) at position 2, a cyclopropoxy group (-O-cyclopropane) at position 3, and an ethyl group (-C₂H₅) at position 4. Its molecular formula is C₁₁H₁₄N₂O₃, with a molecular weight of 222.24 g/mol.

Synthesis:
The compound is likely synthesized via nucleophilic aromatic substitution (SNAr) on a pre-nitrated pyridine intermediate. For example, a halogen (e.g., chlorine) at position 3 could be replaced by cyclopropoxide under basic conditions, analogous to methods for preparing 2-methoxy-pyridines (e.g., 2-Methoxy-4-methyl-5-nitropyridine, synthesized in 95% yield) . However, the steric bulk of cyclopropoxide may reduce reaction efficiency compared to smaller alkoxides like methoxide.

Properties: The nitro group confers strong electron-withdrawing effects, influencing reactivity and spectroscopic profiles. Infrared (IR) spectroscopy would show characteristic nitro group absorptions near 1520 cm⁻¹ (asymmetric stretch) and 1350 cm⁻¹ (symmetric stretch) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-ethyl-2-nitropyridine typically involves the nitration of a substituted pyridine. One common method is the reaction of pyridine with dinitrogen pentoxide (N2O5) in an organic solvent to form the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide (SO2) and bisulfite (HSO3-) in water to yield the nitropyridine .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-ethyl-2-nitropyridine may involve continuous flow nitration processes, which offer better control over reaction conditions and yields. These methods often use nitrating agents like nitric acid or dinitrogen pentoxide in combination with sulfur dioxide and bisulfite to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-ethyl-2-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The nitro group can be substituted by nucleophiles such as amines or hydroxyl groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas with a palladium catalyst.

Substitution: Ammonia or amines in the presence of a base like sodium hydroxide.

Major Products

Reduction: 3-Cyclopropoxy-5-ethyl-2-aminopyridine.

Substitution: 3-Cyclopropoxy-5-ethyl-2-alkylaminopyridine.

Scientific Research Applications

3-Cyclopropoxy-5-ethyl-2-nitropyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its antimicrobial and anti-inflammatory properties.

Industry: Utilized in the development of advanced materials and agrochemicals

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-ethyl-2-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 3-Cyclopropoxy-5-ethyl-2-nitropyridine are best understood through comparison with analogous nitropyridine derivatives:

Substituent Effects and Reactivity

Compound Name	Substituents (Position)	Key Reactivity Insights
3-Cyclopropoxy-5-ethyl-2-nitropyridine	2-NO₂, 3-O-cyclopropane, 5-C₂H₅	Cyclopropoxy’s strain may enhance susceptibility to ring-opening or electrophilic attack. Ethyl group increases lipophilicity.
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-OCH₃, 4-CH₃, 5-NO₂	Methoxy is electron-donating, stabilizing the ring. Methyl group reduces steric hindrance vs. ethyl.
3-Ethyl-5-nitropyridine	3-C₂H₅, 5-NO₂	Lacking an ether group, this compound exhibits simpler reactivity focused on nitro reduction.

Spectroscopic and Physical Properties

Compound Name	IR Nitro Stretches (cm⁻¹)	Solubility (Inferred)	Molecular Weight (g/mol)
3-Cyclopropoxy-5-ethyl-2-nitropyridine	1520, 1350	Moderate in organic solvents	222.24
2-Methoxy-4-methyl-5-nitropyridine (7c)	1530, 1360	High in polar organics	168.15
3-Ethyl-5-nitropyridine	1515, 1345	Low in water	152.15

Electronic and Functional Implications

• Cyclopropoxy Stability : Unlike methoxy, cyclopropoxy may degrade under acidic or oxidative conditions due to ring strain .